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Compound of Interest

Compound Name: 2-trans-6-cis-Dodecadienal
CAS No.: 21662-13-5
Cat. No.: B1609433
Get Quote
. J

Executive Summary

(2E,6Z)-Dodecadienal (CAS: 21662-13-5) is a conjugated di-unsaturated aldehyde utilized in
the chemical communication systems of specific Coleoptera species, most notably the burying
beetle Nicrophorus interruptus. Distinct from its role as a "melon-note" flavor agent in the
fragrance industry, its biological activity in chemical ecology is defined by high-affinity binding to
specific olfactory receptors (ORs), mediating aggregation and mating behaviors.

For researchers in drug development and agrochemistry, this compound serves as a model
ligand for studying stereoselective receptor activation and lipid peroxidation signaling, as its 4-
hydroxy derivative (4-HDDE) acts as a PPAR

agonist in mammalian cells.

Chemical Identity & Physicochemical Profile[1][2]
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Property Specification
IUPAC Name (2E,62)-dodeca-2,6-dienal
Common Name 2-trans-6-cis-Dodecadienal
C
Molecular Formula H
O
Molecular Weight 180.29 g/mol
Appearance Colorless to pale yellow liquid

Fatty, green, violet-leaf, melon, chicken-fat

Odor Profile

nuances
LogP ~3.8 (High lipophilicity)

Susceptible to auto-oxidation (aldehyde to acid)
Stability and polymerization; requires storage at -20°C

under Argon.

Comparative Bioactivity Analysis

This section objectively compares (2E,6Z)-dodecadienal against structural analogs and
functional competitors to highlight the critical role of geometric isomerism in bioactivity.

Pheromone Activity vs. Structural Analogs

In Nicrophorus species, the specificity of the olfactory response is dictated by the chain length
and the geometry of the double bonds.
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Activity in N.[1][2]
Compound Structure [BIA1516][71[8] Cross-Reactivity
interruptus
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"Violet Leaf
Aldehyde." Potent in
other species (e.g.,
(2E,62)-Nonadienal Inactive Cucumber beetle) but
chain length mismatch
prevents receptor fit in

Nicrophorus.

Common in related N.

vespilloides; acts as a
Methyl Geranate Terpenoid Ester Moderate (Synergist) co-attractant but

utilizes a different

receptor pathway.

Mammalian Bioactivity (Toxicological & Signaling
Context)

Unlike many insect pheromones which are inert in mammals, (2E,6Z)-dodecadienal derivatives
are bioactive.

e Insect Pathway: Ligand

Pheromone Binding Protein (PBP)
OR

Signal.
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o Mammalian Pathway: Lipid Peroxidation

4-HDDE

Covalent adduction to Hsp70/90 or activation of PPAR

o Insight: 4-HDDE is more reactive than 4-HNE (4-hydroxynonenal) due to the extra double
bond, making it a potent marker of oxidative stress.

Mechanism of Action: Signal Transduction Pathway

The following diagram illustrates the parallel pathways of (2E,6Z)-dodecadienal in insect
olfaction versus mammalian signaling.
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Figure 1: Dual bioactivity pathways. Top (Green): Pheromone signaling in insects. Bottom
(Red): Oxidative stress signaling in mammals.
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Experimental Protocols

To validate the activity of (2E,6Z)-dodecadienal, the following self-validating protocols are
recommended.

Protocol A: GC-EAD (Electroantennographic Detection)

Objective: Determine if the insect antenna possesses specific receptors for the compound.
e Preparation:
o Excise the antenna of a sexually mature Nicrophorus beetle.

o Mount between two glass capillary electrodes filled with Ringer’s solution (7.5 g NaCl, 0.35
g KCI, 0.21 g CaCl

per liter).
e Stimulus Delivery:
o Inject 10 pL of (2E,6Z)-dodecadienal (diluted in hexane from

to
ng/pL) onto a filter paper strip in a glass cartridge.

o Use a continuous humidified air stream (1 L/min) over the antenna.
o Deliver a 0.5s puff of the stimulus into the air stream.

o Data Acquisition:
o Amplify the signal (100x) using a high-impedance DC amplifier.

o Validation: Use (2E)-hexenal as a positive control (general green leaf volatile) and pure
hexane as a negative control.

o Success Criteria: A depolarization amplitude >2x the noise floor, significantly higher than
the hexane control.
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Protocol B: Y-Tube Olfactometer Bioassay

Objective: Quantify behavioral attraction.

Setup: Use a glass Y-tube (stem 20 cm, arms 15 cm) inclined at 30°.

Airflow: Filtered air at 200 mL/min per arm.

Odor Source:
o Arm A: 10 ug (2E,6Z)-dodecadienal on filter paper.
o Arm B: Solvent control (Hexane).

Procedure:

o Introduce one beetle at the base of the stem.
o Record "Choice" when the beetle crosses 5 cm into an arm and stays for >15s.
o Run 30 replicates, rotating the Y-tube every 5 trials to eliminate lighting bias.

e Analysis: Analyze data using a Chi-square test (

) against a 50:50 null hypothesis.

Synthesis & Workflow Visualization

For drug development professionals synthesizing this ligand for testing, the stereoselective
synthesis is critical.
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Figure 2: Synthetic workflow emphasizing the critical stereoselective reduction step to ensure

the (6Z) geometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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